![molecular formula C18H17N3O3S B2759196 Methyl 2-{[(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate CAS No. 333329-23-0](/img/structure/B2759196.png)
Methyl 2-{[(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate
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Description
“Methyl 2-{[(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate” is a chemical compound used in various scientific research . It possesses unique properties that make it a valuable tool for studying biological processes and developing new therapeutic interventions.
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC1=C(C(OC)=O)SC2=C1C(C)=CC(C)=N2
. The empirical formula is C11H12N2O2S
, and the molecular weight is 236.29
. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The empirical formula isC11H12N2O2S
, and the molecular weight is 236.29
.
Scientific Research Applications
Heterocyclic Synthesis Applications
This compound has been utilized in various synthetic pathways to create complex molecular architectures. For instance, Lovro Selič et al. (1997) described its use in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and related heterocyclic compounds, highlighting its role in expanding the diversity of synthetic targets accessible for chemical and pharmaceutical research (Selič, Grdadolnik, & Stanovnik, 1997). Additionally, R. Toplak et al. (1999) demonstrated its application in synthesizing trisubstituted pyrroles and various fused 2H-pyran-2-ones, showcasing its versatility in constructing complex molecules (Toplak, Svete, Stanovnik, & Grdadolnik, 1999).
Structural and Binding Studies
Mohd. Razip Asaruddin et al. (2010) reported on the crystal structure of a related compound, demonstrating the importance of studying these molecules to understand their binding interactions and molecular conformations, which are crucial for the design of molecules with desired biological activities (Asaruddin, Wahab, Mohamed, Rosli, & Fun, 2010).
Electropolymerization and Sensor Applications
A. K. A. Almeida et al. (2017) explored the electropolymerization of a pyrrole derivative related to Methyl Red azo dye, indicating the potential of such compounds in developing electrochromic materials and sensors (Almeida, Dias, Santos, Nogueira, Navarro, Tonholo, Lima, & Ribeiro, 2017).
properties
IUPAC Name |
methyl 2-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-9-8-10(2)20-17-13(9)14(19)15(25-17)16(22)21-12-7-5-4-6-11(12)18(23)24-3/h4-8H,19H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLGCLHCXWMELNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=C(S2)C(=O)NC3=CC=CC=C3C(=O)OC)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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